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Compound of Interest

Compound Name: UK-1745

CAS No.: 170684-14-7

Cat. No.: B1682692

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the novel cardiotonic agent UK-1745 with

established alternatives, supported by experimental data. UK-1745, a furoindolinone derivative,

presents a unique pharmacological profile with potential advantages in the treatment of

cardiovascular diseases.

Mechanism of Action and Performance
UK-1745 distinguishes itself through a dual mechanism of action, functioning as both a positive

inotropic agent and a beta-adrenoceptor blocker.[1] Its positive inotropic effects are primarily

mediated through a cyclic AMP-dependent pathway.[2] This dual action suggests a potential for

enhancing cardiac contractility while simultaneously protecting the heart from the detrimental

effects of excessive adrenergic stimulation.

Quantitative Analysis of In Vitro Efficacy
The following table summarizes the key in vitro pharmacological parameters of UK-1745 and

compares them with the established phosphodiesterase III inhibitor, milrinone.
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Parameter UK-1745 Milrinone Vesnarinone
Experimental
Model

Positive Inotropic

Effect (EC50)

3.3 x 10⁻⁶ M[2]

[3]
~7.7 x 10⁻⁶ M

Data not

available

Isolated canine

right ventricular

trabeculae /

Rabbit isolated

hearts

Beta-

Adrenoceptor

Blockade (pA2)

5.70[2][3] Not Applicable Not Applicable

Isolated canine

right ventricular

trabeculae

(antagonism of

isoproterenol)

Phosphodiestera

se III Inhibition

(IC50)

Weak inhibitory

action
Potent inhibitor

Data not

available

Guinea-pig

ventricular

myocytes

Key Experimental Findings
Inotropic and Electrophysiological Effects
In isolated canine right ventricular trabeculae, UK-1745 demonstrated a concentration-

dependent positive inotropic effect, reaching approximately 15% of the maximum response to

isoproterenol.[2] This effect was accompanied by an increase in Ca²⁺ transients in aequorin-

loaded ventricular trabeculae.[2]

Electrophysiological studies on guinea-pig ventricular myocytes revealed that UK-1745 has a

mild positive inotropic response and can depress the maximum upstroke velocity of the action

potential at higher concentrations.[4] Unlike the phosphodiesterase III inhibitor milrinone, UK-
1745 did not significantly increase the L-type Ca²⁺ current (ICa) at therapeutic concentrations.

[4]

Cardiovascular Effects In Vivo
In anesthetized open-chest dogs, intravenous administration of UK-1745 led to an increase in

cardiac contractility and cardiac output, with a concurrent decrease in left ventricular end-
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diastolic pressure and systemic vascular resistance.[5] Notably, these positive hemodynamic

effects were achieved without a significant change in heart rate.[5] Orally administered UK-
1745 also demonstrated antiarrhythmic properties in mice, protecting against chloroform-

induced ventricular fibrillation, an effect not observed with vesnarinone.[5]

Signaling Pathway of UK-1745
The proposed signaling pathway for UK-1745's positive inotropic and beta-blocking effects in

cardiomyocytes is depicted below.
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Proposed signaling pathway of UK-1745 in cardiomyocytes.

Experimental Workflow
The following diagram illustrates a generalized workflow for evaluating the inotropic effects of

compounds like UK-1745 using isolated cardiac tissue.
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Generalized workflow for in vitro cardiac contractility studies.
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Detailed Experimental Protocols
Isolated Cardiac Trabeculae Preparation and
Contractility Measurement
Objective: To assess the direct inotropic effects of UK-1745 on cardiac muscle.

Materials:

Animal model (e.g., dog, guinea pig)

Krebs-Henseleit solution (or similar physiological saline)

Dissection microscope and tools

Organ bath with temperature control and oxygenation

Isometric force transducer

Electrical stimulator

Data acquisition system

Procedure:

The animal is euthanized according to approved ethical protocols.

The heart is rapidly excised and placed in cold, oxygenated physiological saline solution.

The right ventricle is opened, and a thin, unbranched trabecula is carefully dissected under a

microscope.

The trabecula is mounted vertically in an organ bath containing oxygenated physiological

saline maintained at 37°C. One end is attached to a fixed hook, and the other to an isometric

force transducer.

The muscle is electrically stimulated at a fixed frequency (e.g., 1 Hz) with platinum

electrodes.
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The muscle is allowed to equilibrate for a set period (e.g., 60 minutes) until a stable baseline

contractile force is achieved.

UK-1745 or a comparator drug is added to the bath in a cumulative concentration-response

manner.

The isometric contractile force is continuously recorded.

Data is analyzed to determine the concentration-response relationship and calculate the

EC50 value.

Aequorin Loading and Calcium Transient Measurement
Objective: To measure changes in intracellular calcium concentration in response to UK-1745.

Materials:

Isolated cardiac trabeculae (prepared as above)

Aequorin solution

Low-calcium and high-calcium physiological solutions

Photomultiplier tube

Data acquisition system

Procedure:

An isolated trabecula is made transiently hyperpermeable to allow the entry of aequorin. This

can be achieved by briefly exposing the muscle to a low-calcium solution.

The muscle is then incubated in a solution containing aequorin.

After loading, the muscle is returned to a normal calcium physiological solution to restore

normal membrane permeability.

The muscle is mounted in a light-tight organ bath and positioned in front of a photomultiplier

tube to detect the light emitted by the calcium-aequorin reaction.
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The muscle is electrically stimulated, and both the light signal (representing the calcium

transient) and the isometric force are recorded simultaneously.

The effects of UK-1745 on the amplitude and kinetics of the calcium transient and the force

of contraction are then measured.

Patch-Clamp Electrophysiology in Single Ventricular
Myocytes
Objective: To investigate the effects of UK-1745 on specific ion currents in individual heart

cells.

Materials:

Isolated ventricular myocytes (obtained by enzymatic digestion of ventricular tissue)

Patch-clamp amplifier and data acquisition system

Micromanipulators and microscope

Glass micropipettes

Intracellular and extracellular recording solutions

Procedure:

Ventricular myocytes are isolated from a heart using enzymatic digestion (e.g., with

collagenase and protease).

The isolated cells are placed in a recording chamber on the stage of an inverted microscope.

A glass micropipette with a very fine tip (around 1 µm) is filled with an intracellular solution

and brought into contact with the cell membrane of a single myocyte.

A high-resistance "giga-seal" is formed between the pipette tip and the cell membrane.

The cell membrane under the pipette tip is ruptured to achieve the "whole-cell" recording

configuration, allowing control of the cell's membrane potential and measurement of the total
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ion currents.

Specific voltage protocols are applied to isolate and measure different ion currents (e.g., L-

type Ca²⁺ current, K⁺ currents).

The effects of applying UK-1745 to the extracellular solution on these ion currents are

recorded and analyzed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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